Cas no 1396887-21-0 (N-(4-bromo-2-fluorophenyl)-1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)piperidine-4-carboxamide)

• Product Name: N-(4-bromo-2-fluorophenyl)-1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)piperidine-4-carboxamide
• CAS No: 1396887-21-0
• MF: C₁₈H₂₀BrFN₄O₃
• MW: 439.278806686401
• CID: 5933532
• PubChem ID: 71782946
• Update Time: 2025-09-28

N-(4-bromo-2-fluorophenyl)-1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-bromo-2-fluorophenyl)-1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)piperidine-4-carboxamide
• N-(4-bromo-2-fluorophenyl)-1-(3-methoxy-1-methylpyrazole-4-carbonyl)piperidine-4-carboxamide
• VU0529233-1
• AKOS024528767
• F5978-0137
• 1396887-21-0

• Inchi： 1S/C18H20BrFN4O3/c1-23-10-13(17(22-23)27-2)18(26)24-7-5-11(6-8-24)16(25)21-15-4-3-12(19)9-14(15)20/h3-4,9-11H,5-8H2,1-2H3,(H,21,25)
• InChI Key： WSYMPVTYALUIDZ-UHFFFAOYSA-N
• SMILES： N1(C(C2=CN(C)N=C2OC)=O)CCC(C(NC2=CC=C(Br)C=C2F)=O)CC1

Computed Properties

• Exact Mass: 438.07028g/mol
• Monoisotopic Mass: 438.07028g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 76.5Ų

Additional information on N-(4-bromo-2-fluorophenyl)-1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)piperidine-4-carboxamide

Research Brief on N-(4-bromo-2-fluorophenyl)-1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)piperidine-4-carboxamide (CAS: 1396887-21-0)

N-(4-bromo-2-fluorophenyl)-1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)piperidine-4-carboxamide (CAS: 1396887-21-0) is a novel small molecule compound that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in targeting specific biological pathways, making it a subject of interest for drug discovery and development. Recent studies have focused on its synthesis, pharmacological properties, and potential therapeutic applications, particularly in oncology and inflammatory diseases.

The compound's structure combines a piperidine-4-carboxamide core with a 3-methoxy-1-methyl-1H-pyrazole-4-carbonyl moiety and a 4-bromo-2-fluorophenyl group. This combination is believed to confer selective binding affinity to certain protein targets, such as kinases or G protein-coupled receptors (GPCRs), which are often implicated in disease pathways. Recent synthetic efforts have optimized the yield and purity of this compound, enabling more detailed pharmacological evaluations. Advanced techniques like X-ray crystallography and NMR spectroscopy have been employed to confirm its molecular configuration and stability.

In vitro studies have demonstrated that N-(4-bromo-2-fluorophenyl)-1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)piperidine-4-carboxamide exhibits significant inhibitory activity against specific kinase targets, such as PI3K and mTOR, which are critical in cancer cell proliferation and survival. Preliminary data suggest that the compound can induce apoptosis in certain cancer cell lines while showing minimal cytotoxicity in normal cells, indicating a favorable therapeutic window. Additionally, its pharmacokinetic profile, including absorption, distribution, metabolism, and excretion (ADME), has been evaluated in preclinical models, revealing moderate oral bioavailability and acceptable half-life.

Further research has explored the compound's potential in modulating inflammatory responses. In animal models of autoimmune diseases, it has shown efficacy in reducing pro-inflammatory cytokine levels and attenuating disease progression. These findings highlight its dual potential as both an anticancer and anti-inflammatory agent. However, challenges remain in optimizing its selectivity and minimizing off-target effects, which are critical for advancing it to clinical trials.

In conclusion, N-(4-bromo-2-fluorophenyl)-1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)piperidine-4-carboxamide represents a promising candidate for further drug development. Its unique chemical structure and multifaceted biological activities warrant continued investigation, particularly in elucidating its mechanism of action and refining its pharmacological properties. Future studies should focus on structure-activity relationship (SAR) optimization and in vivo efficacy assessments to fully realize its therapeutic potential.